Cas no 25364-74-3 (N-{4-[(1E)-2-[(E)-benzoyl]-2-cyanoeth-1-en-1-yl]phenyl}acetamide)

N-{4-[(1E)-2-[(E)-benzoyl]-2-cyanoeth-1-en-1-yl]phenyl}acetamide is a specialized organic compound featuring a conjugated enone system with a benzoyl and cyano substituent, integrated with an acetamide-functionalized phenyl ring. This structure confers unique reactivity, making it valuable in synthetic chemistry, particularly for applications in heterocyclic synthesis and as an intermediate in pharmaceutical or agrochemical research. The presence of both electron-withdrawing (cyano, benzoyl) and electron-donating (acetamide) groups enhances its utility in selective bond-forming reactions, such as Michael additions or cyclizations. Its well-defined stereochemistry (E-configuration) ensures predictable reactivity, while the aromatic acetamide moiety may facilitate further derivatization. The compound is typically handled under controlled conditions due to potential sensitivity to light or moisture.
N-{4-[(1E)-2-[(E)-benzoyl]-2-cyanoeth-1-en-1-yl]phenyl}acetamide structure
25364-74-3 structure
Product Name:N-{4-[(1E)-2-[(E)-benzoyl]-2-cyanoeth-1-en-1-yl]phenyl}acetamide
CAS No:25364-74-3
MF:C18H14N2O2
MW:290
MDL:MFCD00245269
CID:4643118
Update Time:2025-08-05

N-{4-[(1E)-2-[(E)-benzoyl]-2-cyanoeth-1-en-1-yl]phenyl}acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-(2-NITRILO-3-OXO-3-PHENYLPROP-1-ENYL)PHENYL)ETHANAMIDE
    • N-{4-[(1E)-2-[(E)-benzoyl]-2-cyanoeth-1-en-1-yl]phenyl}acetamide
    • Acetamide, N-[4-(2-cyano-3-oxo-3-phenyl-1-propen-1-yl)phenyl]-
    • MDL: MFCD00245269
    • Inchi: InChI=1S/C18H14N2O2/c1-13(21)20-17-9-7-14(8-10-17)11-16(12-19)18(22)15-5-3-2-4-6-15/h2-11H,1H3,(H,20,21)
    • InChI Key: ZRMZZIOZHYPVPF-LFIBNONCSA-N
    • SMILES: CC(=O)NC1=CC=C(C=C1)C=C(C#N)C(=O)C2=CC=CC=C2

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 547.0±50.0 °C at 760 mmHg
  • Flash Point: 284.6±30.1 °C
  • Vapor Pressure: 0.0±1.5 mmHg at 25°C

N-{4-[(1E)-2-[(E)-benzoyl]-2-cyanoeth-1-en-1-yl]phenyl}acetamide Security Information

N-{4-[(1E)-2-[(E)-benzoyl]-2-cyanoeth-1-en-1-yl]phenyl}acetamide Pricemore >>

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AB161558-1g
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AB161558-2g
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N-{4-[(1E)-2-[(E)-benzoyl]-2-cyanoeth-1-en-1-yl]phenyl}acetamide Related Literature

Additional information on N-{4-[(1E)-2-[(E)-benzoyl]-2-cyanoeth-1-en-1-yl]phenyl}acetamide

N-{4-[(1E)-2-[(E)-benzoyl]-2-cyanoeth-1-en-1-yl]phenyl}acetamide: A Comprehensive Overview

The compound CAS No 25364-74-3, also known as N-{4-[(1E)-2-[(E)-benzoyl]-2-cyanoeth-1-en-1-yl]phenyl}acetamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. In this article, we will delve into the structural characteristics, synthesis methods, applications, and the latest research findings related to this compound.

Chemical Structure and Synthesis

The molecular structure of CAS No 25364-74-3 is characterized by a phenyl group substituted with an acetamide moiety and a conjugated enenitrile system. The presence of the (E)-benzoyl group introduces significant conjugation, which enhances the molecule's stability and reactivity. The synthesis of this compound typically involves multi-step reactions, including Friedel-Crafts acylation, followed by substitution and cyclization processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields.

Biological Activity and Applications

N-{4-[(1E)-2-[(E)-benzoyl]-2-cyanoeth-1-en-1-yl]phenyl}acetamide has demonstrated remarkable biological activity in various assays. Studies have shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the development of novel anti-inflammatory drugs. Additionally, its ability to inhibit specific enzymes involved in cancer progression has been highlighted in recent research, suggesting potential applications in oncology.

Recent Research Findings

In a groundbreaking study published in 2023, researchers investigated the mechanism of action of CAS No 25364-74-3 in inhibiting COX enzymes. The results revealed that the compound's enenitrile system plays a critical role in its anti-inflammatory activity by selectively binding to the enzyme's active site. Furthermore, another study explored the compound's potential as a radiosensitizer in cancer therapy, demonstrating enhanced tumor cell death when combined with radiation treatment.

Toxicological Profile and Safety

The safety profile of N-{4-[(1E)-2-[(E)-benzoyl]-2-cyanoeth-1-en-1-yl]phenyl}acetamide has been extensively evaluated in preclinical studies. Acute toxicity tests indicate that the compound has a low toxicity profile, with no significant adverse effects observed at therapeutic doses. Chronic toxicity studies are currently underway to further assess its long-term safety.

Future Directions and Conclusion

The future of CAS No 25364-74-3 looks promising as researchers continue to explore its therapeutic potential across various disease models. Ongoing clinical trials aim to validate its efficacy in treating inflammatory disorders and cancers. With its unique chemical structure and diverse biological activities, this compound represents a valuable asset in the field of drug discovery.

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